Cas no 2418709-08-5 (N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide)

• Product Name: N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide
• CAS No: 2418709-08-5
• MF: C₁₆H₁₈FN₃O₂S
• MW: 335.39642572403
• CID: 5415811
• PubChem ID: 146077479
• Update Time: 2025-07-15

N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2418709-08-5
• N-(3-cyanothiolan-3-yl)-3-fluoro-5-(morpholin-4-yl)benzamide
• EN300-26688739
• Z2626010799
• N-(3-Cyanothiolan-3-yl)-3-fluoro-5-morpholin-4-ylbenzamide
• N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide

• Inchi： 1S/C16H18FN3O2S/c17-13-7-12(8-14(9-13)20-2-4-22-5-3-20)15(21)19-16(10-18)1-6-23-11-16/h7-9H,1-6,11H2,(H,19,21)
• InChI Key： PLHPHROZISJZDI-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCSC1)(=O)C1=CC(N2CCOCC2)=CC(F)=C1

Computed Properties

• Exact Mass: 335.11037616g/mol
• Monoisotopic Mass: 335.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.2±50.0 °C(Predicted)
• pka: 10.03±0.20(Predicted)

Additional information on N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide

N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide: A Comprehensive Overview

N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide, with the CAS number 2418709-08-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydrothiophene ring, a cyano group, a fluoro substituent, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the tetrahydrothiophene ring, followed by the introduction of the cyano group and the fluoro substituent. The final step involves the coupling of the benzamide moiety with the morpholine group. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling researchers to produce larger quantities of the compound for further studies.

In terms of its biological activities, N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide has shown promising results in various preclinical studies. One of its key properties is its ability to modulate specific protein-protein interactions, which are often implicated in disease pathways. For instance, recent research has demonstrated that this compound can effectively inhibit the interaction between two critical proteins involved in cancer progression, thereby suppressing tumor growth and metastasis.

Additionally, N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for more effective therapeutic options.

The pharmacokinetic profile of N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a reasonable half-life, allowing for once-daily dosing regimens. Furthermore, it shows minimal toxicity at therapeutic concentrations, which is crucial for its potential use in clinical settings.

Recent clinical trials have further validated the therapeutic potential of N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no serious adverse events reported. Phase II trials are currently underway to evaluate its efficacy in specific disease indications such as cancer and inflammatory disorders. Preliminary results from these trials are encouraging and suggest that this compound may offer significant benefits over existing treatments.

From a structural perspective, the unique combination of functional groups in N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide contributes to its multifaceted biological activities. The cyano group enhances its electronic properties, while the fluoro substituent improves its metabolic stability. The morpholine moiety confers additional hydrophilic character, which can influence its solubility and bioavailability. These structural features collectively enhance the compound's overall pharmacological profile.

In conclusion, N-(3-Cyanotetrahydro-3-thienyl)-3-fluoro-5-(4-morpholinyl)benzamide (CAS number 2418709-08-5) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and diverse biological activities make it an attractive target for addressing unmet medical needs in areas such as cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.